Cas no 1361783-68-7 (2-Amino-3-(2,4-dichlorophenyl)pyridine-5-acetic acid)

• Product Name: 2-Amino-3-(2,4-dichlorophenyl)pyridine-5-acetic acid
• CAS No: 1361783-68-7
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4798810
• Update Time: 2025-10-28

2-Amino-3-(2,4-dichlorophenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2,4-dichlorophenyl)pyridine-5-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-8-1-2-9(11(15)5-8)10-3-7(4-12(18)19)6-17-13(10)16/h1-3,5-6H,4H2,(H2,16,17)(H,18,19)
• InChI Key： OUGDAQHGQABFFP-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C(N)=NC=C(CC(=O)O)C=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(2,4-dichlorophenyl)pyridine-5-acetic acid

2-Amino-3-(2,4-Dichlorophenyl)Pyridine-5-Acetic Acid: A Comprehensive Overview

2-Amino-3-(2,4-Dichlorophenyl)Pyridine-5-Acetic Acid, also known by its CAS number 1361783-68-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. The molecule combines a pyridine ring with an amino group and a dichlorophenyl substituent, along with an acetic acid moiety, creating a structure that exhibits intriguing chemical and biological characteristics.

The synthesis of 2-Amino-3-(2,4-Dichlorophenyl)Pyridine-5-Acetic Acid involves a series of well-defined chemical reactions. The process typically begins with the preparation of the pyridine derivative, followed by the introduction of the amino and dichlorophenyl groups. The final step involves the attachment of the acetic acid group, which is crucial for enhancing the compound's solubility and bioavailability. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, resulting in higher yields and improved purity of the final product.

One of the most notable aspects of this compound is its pharmacological activity. Studies have demonstrated that 2-Amino-3-(2,4-Dichlorophenyl)Pyridine-5-Acetic Acid exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key cellular pathways involved in inflammation and oxidative stress. For instance, research published in 2023 highlighted its potential as a therapeutic agent for chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has also been explored for its role in agrochemicals. Its ability to inhibit certain enzymes associated with plant pathogens makes it a promising candidate for developing eco-friendly pesticides. Recent studies have focused on optimizing its stability under various environmental conditions to enhance its efficacy in agricultural settings.

The structural versatility of 1361783-68-7 allows for further modifications to tailor its properties for specific applications. For example, researchers have investigated the impact of substituting different groups on the pyridine ring or modifying the acetic acid moiety. These modifications have led to derivatives with enhanced selectivity and reduced side effects, paving the way for personalized medicine approaches.

In conclusion, 2-Amino-3-(2,4-Dichlorophenyl)Pyridine-5-Acetic Acid represents a valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthetic and pharmacological research, positions it as a key player in future drug development and agricultural innovations. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific research and practical applications.